2-Formamidobenzothiazole

• CAS RN: 3028-01-1
• Molecular Formula: C8H6N2OS
• Molecular Weight: 178.21 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)formamide
• InChI: InChI=1S/C8H6N2OS/c11-5-9-8-10-6-3-1-2-4-7(6)12-8/h1-5H,(H,9,10,11)
• InChI Key: BYYLVIMOFHNUDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC=O

Description

2-Formamidobenzothiazole is a chemical compound with the linear formula C8H6N2OS. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. Benzothiazole, the parent compound of 2-Formamidobenzothiazole, is an aromatic heterocyclic compound that is colorless and slightly viscous.

Synthesis Analysis

The synthesis of 2-Formamidobenzothiazole and its derivatives involves various methods. One approach involves the treatment of 2-mercaptoaniline with acid chlorides. The synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures.

Molecular Structure Analysis

The molecular structure of 2-Formamidobenzothiazole is represented by the linear formula C8H6N2OS. The molecule has a molecular weight of 178.214.

Chemical Reactions Analysis

Benzothiazole derivatives, including 2-Formamidobenzothiazole, have been found to display antibacterial activity by inhibiting various enzymes. The 2-amino and 2-mercapto substituted benzothiazoles are considered highly reactive building blocks for organic and organoelement synthesis.

Future Directions

Benzothiazole and its derivatives, including 2-Formamidobenzothiazole, have shown a wide range of pharmacological properties, making them valuable for the development of new therapeutics. Future research may focus on developing new synthetic approaches and patterns of reactivity.